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Compound of Interest

Compound Name: Metolcarb

Cat. No.: B1676512 Get Quote

Essential Safety and Handling Guide for
Metolcarb
This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Metolcarb in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure the safe and effective

use of this compound.

Metolcarb is a carbamate insecticide that functions as a cholinesterase inhibitor.[1][2] It is

classified as toxic if swallowed and in contact with skin, and is also toxic to aquatic life with

long-lasting effects.[3][4] Due to its hazardous nature, strict adherence to safety protocols is

mandatory.

Quantitative Data Summary
The following tables summarize the key quantitative data for Metolcarb, providing a clear

reference for its physical and toxicological properties.

Table 1: Physical and Chemical Properties of Metolcarb
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Property Value Source

Chemical Formula C₉H₁₁NO₂ [3]

Molecular Weight 165.21 g/mol

Appearance Colorless crystalline solid

Melting Point 76-77 °C (169-171 °F)

Boiling Point 241.6 °C at 760 mmHg

Vapor Pressure
1 x 10⁻⁵ mm Hg at 25 °C (77

°F)

Water Solubility Slightly soluble

Table 2: Toxicological Data and Exposure Limits for Metolcarb

Parameter Value Species Source

LD₅₀ (Oral) 580 mg/kg Rat (male)

LD₅₀ (Dermal) >2000 mg/kg Rat

Occupational

Exposure Limits

(OELs)

No established limits N/A

Note: No occupational exposure limits have been established for Metolcarb by major

regulatory agencies such as OSHA or NIOSH. This absence of established limits does not

imply the substance is harmless; all necessary precautions should be taken to minimize

exposure.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical when handling Metolcarb. The following table outlines

the required equipment. While specific breakthrough times for Metolcarb are not available,

general recommendations for handling carbamate pesticides should be followed.
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Table 3: Recommended Personal Protective Equipment (PPE) for Handling Metolcarb

PPE Category Specification Rationale and Source

Eye and Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.

To prevent contact with eyes,

which can cause serious

irritation.

Hand Protection

Chemical-resistant, impervious

gloves. Nitrile or Neoprene

gloves are recommended.

Double gloving is advised.

To prevent skin contact, as

Metolcarb is toxic upon dermal

absorption. Specific

breakthrough time data for

Metolcarb is not available;

therefore, gloves should be

inspected before each use and

changed frequently.

Body Protection

Fire/flame resistant and

impervious clothing, such as a

lab coat or coveralls. An apron

may be necessary for splash

hazards.

To protect skin from accidental

contact and spills.

Respiratory Protection

A full-face respirator with

appropriate cartridges should

be used if exposure limits are

exceeded, if irritation is

experienced, or when handling

the powder outside of a fume

hood.

To prevent inhalation, which

can lead to systemic toxicity.

Experimental Protocol: Safe Handling of Metolcarb
This protocol provides a step-by-step guide for the safe handling of Metolcarb in a laboratory

environment.

1. Preparation and Precautionary Measures
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Designated Area: All work with Metolcarb must be conducted in a designated area, such as

a chemical fume hood, to minimize inhalation exposure.

Safety Data Sheet (SDS) Review: Before beginning any work, all personnel must review the

Metolcarb Safety Data Sheet.

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and have been recently tested. Have a chemical spill kit appropriate for solid

materials readily available.

PPE Donning: Put on all required PPE as outlined in Table 3 before entering the designated

handling area.

2. Handling Procedures

Weighing: If weighing the solid compound, do so within a fume hood or a balance enclosure

to prevent the generation of airborne dust.

Solution Preparation: When preparing solutions, add Metolcarb to the solvent slowly to

avoid splashing. Keep containers tightly closed when not in use.

Avoid Contact: Avoid all direct contact with the skin, eyes, and clothing. Do not eat, drink, or

smoke in the laboratory.

General Hygiene: Wash hands thoroughly with soap and water after handling Metolcarb,

before breaks, and at the end of the workday.

3. Spill and Emergency Procedures

Minor Spills: For small spills, carefully sweep up the solid material, avoiding dust generation,

and place it in a sealed container for disposal. Clean the spill area with a suitable

decontaminating solution.

Major Spills: In the event of a large spill, evacuate the area immediately and alert laboratory

safety personnel.
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Skin Contact: If skin contact occurs, immediately remove contaminated clothing and wash

the affected area with soap and plenty of water for at least 15 minutes.

Eye Contact: If Metolcarb comes into contact with the eyes, flush with copious amounts of

water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek immediate

medical attention.

4. Disposal Plan

Waste Collection: All Metolcarb waste, including contaminated consumables (e.g., gloves,

weighing paper), must be collected in a designated, sealed, and clearly labeled hazardous

waste container.

Disposal Method: Dispose of Metolcarb waste through an approved hazardous waste

disposal facility. Do not dispose of it down the drain or in the regular trash.

Decontamination: Decontaminate all non-disposable equipment that has come into contact

with Metolcarb using an appropriate cleaning procedure before reuse.

Visualizations
The following diagrams illustrate the safe handling workflow for Metolcarb and its mechanism

of action as a cholinesterase inhibitor.
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1. Preparation

2. Handling (in Fume Hood)

3. Post-Handling

4. Disposal

Review SDS

Don PPE
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Weigh Solid

Proceed to Handling

Prepare Solution

Conduct Experiment
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Complete Experiment
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Wash Hands Store in Satellite Area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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